N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-methylbenzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-methylbenzamide
• InChI: InChI=1S/C18H16FNO3S/c1-13-2-4-14(5-3-13)18(21)20(16-8-6-15(19)7-9-16)17-10-11-24(22,23)12-17/h2-11,17H,12H2,1H3
• InChI Key: UMUJRARBFUAXPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC=C(C=C3)F
• Molecular Formula: C18H16FNO3S
• Molecular Weight: 345.4 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-methylbenzamide, also known as ML340, is a small molecule compound that has gained attention in the scientific community for its potential use in cancer treatment.

Mechanism of Action

The mechanism of action of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-methylbenzamide involves the inhibition of a protein called heat shock protein 70 (HSP70), which is overexpressed in cancer cells and plays a role in promoting their survival and resistance to chemotherapy. N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-methylbenzamide binds to HSP70 and disrupts its function, leading to the death of cancer cells.
Biochemical and Physiological Effects
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-methylbenzamide has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell proliferation and migration. It has also been found to reduce the expression of genes involved in cancer cell survival and resistance to chemotherapy.

Advantages and Limitations for Lab Experiments

One advantage of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-methylbenzamide is its specificity for HSP70, which makes it a promising candidate for cancer treatment with minimal off-target effects. However, its limited solubility in aqueous solutions and potential toxicity at high doses are limitations that need to be addressed in future studies.

Future Directions

For N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-methylbenzamide research include optimizing its chemical structure to improve its solubility and efficacy, as well as conducting preclinical studies to evaluate its safety and efficacy in animal models. N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-methylbenzamide also has potential applications in other diseases where HSP70 is overexpressed, such as neurodegenerative disorders and infectious diseases. Further research is needed to explore these potential applications.

Synthesis Methods

The synthesis of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-methylbenzamide involves a multi-step process that includes the reaction of 2-amino-4-fluorobenzonitrile with 2-bromo-1,1-dioxido-2,3-dihydrothiophene, followed by the reaction with 4-methylbenzoyl chloride. The compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-methylbenzamide has been extensively studied for its potential use in cancer treatment. It has been found to inhibit the growth of cancer cells in vitro and in vivo, particularly in breast, lung, and colon cancer. N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-4-methylbenzamide has also been shown to sensitize cancer cells to chemotherapy drugs, making them more susceptible to treatment.